Cas no 2229508-19-2 (O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• CAS No: 2229508-19-2
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5965899
• PubChem ID: 165703319
• Update Time: 2025-10-05

O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• 2229508-19-2
• EN300-1946006
• O-({1-[4-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine

• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-3-1-8(2-4-9)10(5-6-10)7-16-15/h1-4H,5-7,15H2
• InChI Key： OYWJCJXDWBIQSC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CON)CC1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine

Comprehensive Overview of O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229508-19-2)

O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229508-19-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The molecular structure of O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine features a hydroxylamine moiety attached to a cyclopropylmethyl group, which is further substituted with a trifluoromethylphenyl ring. This combination of functional groups contributes to its stability and reactivity, making it a promising candidate for drug discovery and material science. The presence of the trifluoromethyl group, in particular, enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry.

In recent years, the demand for fluorinated compounds like O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine has surged, driven by their applications in the development of new therapeutics and agrochemicals. The trifluoromethyl group is known to improve the bioavailability and efficacy of pharmaceutical agents, making this compound a focal point in modern drug design. Additionally, its potential use in crop protection and pest control has sparked interest in the agricultural sector.

One of the most frequently searched questions about O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine relates to its synthesis and purification methods. Researchers often seek optimized protocols for its preparation, given the challenges associated with the cyclopropyl and hydroxylamine functionalities. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yields and purity. These methods align with the growing trend of green chemistry and sustainable practices in chemical manufacturing.

The compound's role in drug discovery is another hot topic among scientists. Its ability to act as a building block for more complex molecules has made it a valuable tool in the development of small-molecule inhibitors and biologically active compounds. For instance, it has been investigated for its potential in targeting enzyme inhibition and receptor modulation, which are critical pathways in treating various diseases. This aligns with the increasing focus on precision medicine and personalized therapies.

From a market perspective, the global demand for O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine is expected to grow, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of drug developers and agricultural scientists. The rise of high-throughput screening and combinatorial chemistry has further amplified its relevance in the chemical industry.

Safety and handling of O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine are also common concerns among users. While it is not classified as a hazardous substance, proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. Researchers are advised to follow standard laboratory practices when working with this compound to ensure safety and reproducibility of results.

In conclusion, O-({1-4-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229508-19-2) is a versatile and highly sought-after compound in both academic and industrial settings. Its unique structural features and broad applicability make it a key player in advancing medicinal chemistry and agrochemical innovation. As research continues to uncover new uses for this molecule, its importance in the scientific community is poised to grow even further.